Cas no 874472-84-1 (Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 874472-84-1
• MF: C₁₄H₁₈BNO₃
• MW: 259.108623981476
• MDL: MFCD22494855
• CID: 1893160
• PubChem ID: 69316556
• Update Time: 2025-05-20

Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzonitrile
• SCHEMBL5114242
• EN300-23701792
• G11122
• CS-0135458
• 874472-84-1
• DA-26037
• 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• MDL： MFCD22494855
• Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-8-6-7-10(9-16)12(11)17-5/h6-8H,1-5H3
• InChI Key： FIWRSQJUOINNQR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C#N)C=2OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1379736Da
• Monoisotopic Mass: 259.1379736Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų

Additional information on Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Recent Advances in the Application of Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 874472-84-1) in Chemical Biology and Pharmaceutical Research

Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 874472-84-1) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique boronate ester functional group, serves as a critical intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in targeted drug delivery, proteolysis-targeting chimeras (PROTACs), and as a building block for novel bioactive compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- in the development of boron-containing kinase inhibitors. The researchers utilized this compound as a key intermediate to synthesize a series of potent and selective inhibitors targeting tyrosine kinases, which play a crucial role in cancer signaling pathways. The study reported improved pharmacokinetic properties and enhanced target engagement compared to traditional inhibitors, underscoring the compound's potential in oncology drug discovery.

In the field of chemical biology, Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- has been employed as a versatile probe for studying protein-ligand interactions. A recent publication in ACS Chemical Biology detailed its use in the development of activity-based protein profiling (ABPP) probes, enabling the identification and characterization of enzyme active sites in complex biological systems. The boronate ester moiety of the compound facilitated selective binding to serine hydrolases, providing valuable insights into enzyme function and inhibition.

Another notable application of this compound lies in the emerging field of boron neutron capture therapy (BNCT). Research published in Bioorganic & Medicinal Chemistry Letters in 2024 explored its incorporation into tumor-targeting agents for BNCT. The study demonstrated that derivatives of Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- exhibited enhanced tumor accumulation and favorable biodistribution profiles, making them promising candidates for this innovative cancer treatment modality.

Recent advances in synthetic methodology have also expanded the utility of this compound. A 2023 Nature Communications paper reported a novel, high-yield synthesis route for Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- that significantly improved scalability and reduced production costs. This development has important implications for its broader adoption in pharmaceutical manufacturing and research applications.

Looking forward, the unique properties of Benzonitrile, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 874472-84-1) continue to inspire innovative applications across multiple domains of chemical biology and drug discovery. Ongoing research is exploring its potential in covalent inhibitor design, biomaterials engineering, and as a component of smart drug delivery systems. As synthetic methods improve and our understanding of boron chemistry deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.